Cas no 107430-39-7 (3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-(1-naphthalenyl)-)

• Product Name: 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-(1-naphthalenyl)-
• CAS No: 107430-39-7
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 1183521
• Update Time: 2024-08-02

3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-(1-naphthalenyl)-

• Inchi： 1S/C14H12N2O/c1-10-9-14(17)16(15-10)13-8-4-6-11-5-2-3-7-12(11)13/h2-8H,9H2,1H3
• InChI Key： BTUGYRPOCOUJAE-UHFFFAOYSA-N
• SMILES： N1=C(C)CC(=O)N1C1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 224.095
• Monoisotopic Mass: 224.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Melting Point: 170-172 °C
• Boiling Point: 435.4±14.0 °C(Predicted)
• pka: 2.73±0.50(Predicted)